Cas no 56722-04-4 (1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone)
![1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone structure](https://www.kuujia.com/scimg/cas/56722-04-4x500.png)
56722-04-4 structure
Product name:1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone
1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone
- 5-Acetyl-4,5-Dihydro-7,8-dimethoxypyrrol-chinoxalin
- 5-acetyl-7,8-dimethoxy-4,5-dihydro-pyrrolo[1,2-a]quinoxaline
- AC1L7CNQ
- NSC209508
- DTXSID50308801
- 56722-04-4
- NSC-209508
-
- Inchi: InChI=1S/C15H16N2O3/c1-10(18)17-9-11-5-4-6-16(11)12-7-14(19-2)15(20-3)8-13(12)17/h4-8H,9H2,1-3H3
- InChI Key: OJFWYQNUNXEBDE-UHFFFAOYSA-N
- SMILES: CC(=O)N1CC2=CC=CN2C3=CC(=C(C=C31)OC)OC
Computed Properties
- Exact Mass: 272.11618
- Monoisotopic Mass: 272.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7Ų
- XLogP3: 1.2
Experimental Properties
- Density: 1.25
- Boiling Point: 542.6°C at 760 mmHg
- Flash Point: 282°C
- Refractive Index: 1.604
- PSA: 43.7
- LogP: 2.42600
1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone Related Literature
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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